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Compound of Interest |

Compound Name: 2-Bromo-5-fluoroanisole
CAS No.: 450-88-4
Cat. No.: B1276730

Get Quote

An In-Depth Technical Guide to the Structural Analysis of 2-Bromo-5-fluoroanisole

Abstract: This technical guide provides a comprehensive structural analysis of 2-Bromo-5-
fluoroanisole (CAS No. 450-88-4), a key halogenated intermediate in the pharmaceutical and
agrochemical industries. We delve into the foundational physicochemical properties, plausible
synthetic routes, and critical safety protocols. The core of this document is a detailed
exploration of modern analytical technigues—Mass Spectrometry (MS), Infrared (IR)
Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—used for its definitive
identification and characterization. Each analytical section explains the causal relationships
between molecular structure and spectral output, offering field-proven insights for researchers,
scientists, and drug development professionals. Standardized, self-validating experimental
protocols are provided, alongside data visualization to ensure clarity and reproducibility.

Introduction and Strategic Importance

2-Bromo-5-fluoroanisole is a substituted aromatic compound whose strategic value lies in its
unique trifecta of functional groups: a bromine atom, a fluorine atom, and a methoxy group.
This specific arrangement offers medicinal chemists a versatile scaffold for building complex
molecules. The bromine atom serves as an excellent handle for palladium-catalyzed cross-
coupling reactions, such as Suzuki and Sonogashira couplings, enabling the facile formation of
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carbon-carbon bonds.[1][2][3] The fluorine atom is a bioisostere for hydrogen that can
significantly enhance a molecule's metabolic stability, binding affinity, and bioavailability—
properties highly sought after in drug discovery.[1][2] Consequently, this compound is a pivotal
building block in the synthesis of novel anti-inflammatory, anti-cancer, and agrochemical
agents.[2] An in-depth understanding of its structural characteristics is paramount for quality
control, reaction monitoring, and the unambiguous identification of its downstream derivatives.

Physicochemical & Safety Profile

A thorough understanding of the compound's properties is the foundation of its effective and
safe utilization in a laboratory setting.

Key Physicochemical Properties

The essential physical and chemical identifiers for 2-Bromo-5-fluoroanisole are summarized
below.[4][5][6]

Property Value Source(s)
CAS Number 450-88-4 [41[5]
Molecular Formula C7HeBrrFO [2][4]
Molecular Weight 205.02 g/mol [4115]
Appearance (-:olc-)rless to light yellow clear e
liquid

Density ~1.598 g/mL at 25 °C [4]
Boiling Point 143-145 °C (at 760 mmHg) [4]
Refractive Index n20/D ~1.542 [4]
SMILES COclcc(F)ceclBr 41071
InChi Key KGYXKRGMSUHYCY- 7]

UHFFFAOYSA-N

Safety and Handling
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2-Bromo-5-fluoroanisole is classified as a hazardous substance and requires careful handling
in a well-ventilated chemical fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][4][8]

e Personal Protective Equipment (PPE): Mandatory use of chemical-resistant gloves (e.g.,
nitrile), safety goggles with side shields or a face shield, and a flame-retardant lab coat is
required.[1][9] A properly fitted respirator with an appropriate organic vapor cartridge is
recommended for handling larger quantities.[4]

o Storage: The compound should be stored at room temperature in a tightly sealed container,
away from strong oxidizing agents.[2][9]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[9] For skin
contact, wash with plenty of soap and water.[9] If inhaled, move the person to fresh air.[9]
Seek immediate medical attention if irritation persists or if swallowed.

Plausible Synthetic Pathway: Williamson Ether
Synthesis

While multiple synthetic routes may exist, a chemically sound and widely adopted method for
preparing substituted anisoles is the Williamson ether synthesis. This nucleophilic substitution
reaction is a robust choice for forming the ether linkage. The logical precursor for 2-Bromo-5-
fluoroanisole is 2-Bromo-5-fluorophenol.

The causality of this two-step process is straightforward:

o Deprotonation: A strong base (e.g., sodium hydroxide, NaOH) is used to deprotonate the
acidic hydroxyl group of the phenol. This is a classic acid-base reaction that generates the
highly nucleophilic sodium 2-bromo-5-fluorophenoxide ion.[10]

e Nucleophilic Substitution (Sn2): The resulting phenoxide ion attacks a methylating agent,
such as methyl iodide (CHsl) or dimethyl sulfate ((CH3)2S0a4).[10][11] The iodide or sulfate
acts as a good leaving group, resulting in the formation of the C-O ether bond and yielding
the final product, 2-Bromo-5-fluoroanisole.
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This pathway is highly efficient for methylating phenols due to the high reactivity of the
phenoxide nucleophile and the unhindered nature of the methyl electrophile.[12]

Comprehensive Structural Analysis

The definitive confirmation of 2-Bromo-5-fluoroanisole's structure relies on a combination of
spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Structural Analysis Workflow

2-Bromo-5-fluoroanisole Sample

NMR Spectroscopy

Mass Spectrometry (MS) (*H, 13C)

Infrared (IR) Spectroscopy
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Caption: A typical workflow for the structural elucidation of an organic compound.

Mass Spectrometry (MS)

Mass spectrometry provides two critical pieces of information: the molecular weight and the
presence of key isotopes. For this compound, analysis by Gas Chromatography-Mass
Spectrometry (GC-MS) with Electron lonization (El) is standard.
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e Molecular lon Peak (M¢*): The molecular formula C7HeBrFO gives a monoisotopic mass of
approximately 204.96 Da.

« |sotopic Pattern: The most telling feature is the bromine isotopic signature. Bromine has two
stable isotopes, 7°Br and 8!Br, in nearly a 1:1 natural abundance.[13] This results in two
molecular ion peaks of almost equal intensity: one for the molecule containing 7°Br (M) and
one for the molecule containing 8Br (M+2).[13][14] The presence of this characteristic
doublet at m/z ~205 and ~207 is definitive proof of a monobrominated compound.

o Key Fragmentation: Under hard ionization like El, predictable fragmentation occurs. A
primary fragmentation pathway is the loss of the bromine radical, leading to a significant
peak at m/z 126 (M-Br)*. Further fragmentation might involve the loss of a methyl radical
(*CHs) from the molecular ion or subsequent fragments.

Feature Predicted m/z Rationale /| Observation
Molecular lon [M]e* ~205 Corresponds to C7He’°BrFO

Corresponds to C7He®BrFO,
Isotope Peak [M+2]* ~207 ) o

~1:1 intensity with M peak

Loss of «Br from the molecular
Fragment ~126 )

ion

Loss of «CHs from the
Fragment ~190

molecular ion

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule. As a
liquid, the sample can be analyzed neat using a liquid cell or an Attenuated Total Reflectance
(ATR) accessory.[15]

e Aromatic C-H Stretch: A peak or series of peaks will appear just above 3000 cm~1 (typically
3030-3100 cm™1), confirming the presence of hydrogens attached to the aromatic ring.[16]

 Aliphatic C-H Stretch: The methyl group (anisole) will show characteristic C(sp?)-H stretching
absorptions just below 3000 cm~1 (typically 2850-2960 cm~1).[17]
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e Aromatic C=C Stretch: One to three sharp bands of medium intensity are expected in the
1450-1600 cm~1 region, which are characteristic of the benzene ring itself.[16]

o Asymmetric C-O-C Stretch: This is a key peak for anisoles. A strong, prominent band is
expected around 1250 cm~1, corresponding to the aryl-O-CHs asymmetric stretch.[17][18]

o Symmetric C-O-C Stretch: A second, typically less intense, C-O stretch is expected near
1030-1040 cm~1.[17]

e C-F and C-Br Stretches: These absorptions occur in the fingerprint region. The C-F stretch is
typically a strong band in the 1000-1250 cm~! range, often overlapping with the C-O
stretches. The C-Br stretch appears at lower wavenumbers, typically 500-650 cm~1.[19]

Wavenumber (cm~—2) Vibration Type Functional Group
3100-3030 C(sp?)-H Stretch Aromatic Ring
2960-2850 C(sp?3)-H Stretch Methoxy (-OCHs)
1600-1450 C=C Stretch Aromatic Ring
~1250 (Strong) Asymmetric C-O-C Stretch Aryl Ether (Anisole)
~1040 (Medium) Symmetric C-O-C Stretch Aryl Ether (Anisole)
1250-1000 C-F Stretch Aryl Fluoride
650-500 C-Br Stretch Aryl Bromide

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the precise connectivity of atoms. The
substitution pattern (1,2,4-trisubstituted) creates a unique and predictable set of signals in both
1H and 3C NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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